Cas no 1329835-46-2 (2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester)
1329835-46-2 structure
Product Name:2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester
CAS No:1329835-46-2
MF:C15H14O2
MW:231.30127286911
CID:1063505
PubChem ID:131699030
Update Time:2025-04-20
2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester
- 2-Methyl-3-phenylben
- 1329835-46-2
- Methyl 2,3,4-trideuterio-5-(2,3-dideuteriophenyl)-6-methylbenzoate
-
- Inchi: 1S/C15H14O2/c1-11-13(12-7-4-3-5-8-12)9-6-10-14(11)15(16)17-2/h3-10H,1-2H3/i4D,6D,7D,9D,10D
- InChI Key: HSBPPUMWUBCKIJ-UKLAVMBXSA-N
- SMILES: O(C)C(C1=C([2H])C([2H])=C([2H])C(C2C=CC=C([2H])C=2[2H])=C1C)=O
Computed Properties
- Exact Mass: 231.130763415g/mol
- Monoisotopic Mass: 231.130763415g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M320692-5mg |
2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester |
1329835-46-2 | 5mg |
$ 190.00 | 2023-09-07 | ||
| TRC | M320692-50mg |
2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester |
1329835-46-2 | 50mg |
$ 1499.00 | 2023-09-07 |
2-Methyl-3-phenylbenzoic Acid-d5 Methyl Ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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